Cas no 898434-19-0 (N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide)

N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide is a synthetic organic compound featuring a thiazole core substituted with a 3,4-dimethoxyphenyl group and an ethanesulfonylbenzamide moiety. This structure confers potential biological activity, particularly in medicinal chemistry applications, due to the presence of electron-rich aromatic systems and a sulfonamide functional group. The compound's design allows for selective interactions with biological targets, making it a candidate for research in enzyme inhibition or receptor modulation. Its well-defined molecular architecture ensures reproducibility in synthesis, while the methoxy and sulfonyl groups enhance solubility and stability under physiological conditions. This compound is suited for exploratory studies in drug discovery and biochemical assays.
N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide structure
898434-19-0 structure
Product Name:N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide
CAS No:898434-19-0
MF:C20H20N2O5S2
MW:432.513202667236
CID:5483496
Update Time:2025-06-13

N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-[4-(3,4-dimethoxyphenyl)-2-thiazolyl]-3-(ethylsulfonyl)-
    • N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide
    • Inchi: 1S/C20H20N2O5S2/c1-4-29(24,25)15-7-5-6-14(10-15)19(23)22-20-21-16(12-28-20)13-8-9-17(26-2)18(11-13)27-3/h5-12H,4H2,1-3H3,(H,21,22,23)
    • InChI Key: ODCQJBGDMFDPFE-UHFFFAOYSA-N
    • SMILES: C(NC1=NC(C2=CC=C(OC)C(OC)=C2)=CS1)(=O)C1=CC=CC(S(CC)(=O)=O)=C1

N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide Pricemore >>

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Additional information on N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide

Recent Advances in the Study of N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide (CAS: 898434-19-0)

The compound N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide (CAS: 898434-19-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and sulfonyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Preliminary data suggest that it exhibits selective inhibition against specific protein kinases involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively targets the JAK-STAT signaling pathway, which is implicated in autoimmune diseases and certain cancers. The study highlighted its high binding affinity and low cytotoxicity in vitro, making it a viable candidate for further optimization.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide could modulate tau protein aggregation, a hallmark of Alzheimer's disease. The study utilized advanced molecular docking simulations and in vitro assays to validate its neuroprotective effects, suggesting a novel therapeutic avenue for tauopathies.

Pharmacokinetic studies have also been a focal point. A recent publication in Drug Metabolism and Disposition detailed the compound's metabolic stability and bioavailability in rodent models. The results indicated favorable oral absorption and minimal hepatic clearance, which are critical parameters for its progression to clinical trials. However, the study also noted the need for further optimization to address its moderate plasma protein binding, which could impact its efficacy in vivo.

Despite these promising findings, challenges remain. For example, the compound's synthetic route is complex, requiring multi-step organic transformations that may limit large-scale production. Recent efforts in process chemistry, as outlined in a 2024 Organic Process Research & Development article, have focused on streamlining the synthesis to improve yield and purity. These advancements are crucial for ensuring the compound's feasibility as a drug candidate.

In conclusion, N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide (CAS: 898434-19-0) represents a multifaceted molecule with significant therapeutic potential. Ongoing research continues to uncover its diverse applications, from kinase inhibition to neuroprotection, while addressing its synthetic and pharmacokinetic challenges. As the field advances, this compound may emerge as a cornerstone in the development of next-generation therapeutics for complex diseases.

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